7-hydroxy-N-(4-methylbenzyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-hydroxy-N-[(4-methylphenyl)methyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H13N3O3S/c1-9-2-4-10(5-3-9)8-16-12(19)11-13(20)17-15-18(14(11)21)6-7-22-15/h2-7,20H,8H2,1H3,(H,16,19)
• InChI Key: VRVLTLQFXPMRJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(N=C3N(C2=O)C=CS3)O
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

7-hydroxy-N-(4-methylbenzyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide is a synthetic compound that belongs to the class of thiazolopyrimidine derivatives. This molecule has gained attention in scientific research due to its potential pharmacological properties.

Scientific Research Applications

Synthesis of Novel Compounds

Research efforts have been directed towards synthesizing novel compounds derived from thiazolopyrimidine scaffolds due to their promising pharmacological properties. For instance, Abu‐Hashem et al. (2020) reported the synthesis of a range of heterocyclic compounds including N-(thiazolo[3, 2-a]pyrimidine)-3-methylbenzodifuran-2-carboxamide derivatives, which were evaluated for their COX-2 inhibitory, analgesic, and anti-inflammatory activities, showcasing the potential for developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Structural Modifications and Aggregation

Structural modification studies provide insights into the molecular framework of thiazolopyrimidines and their conformational features. Nagarajaiah and Begum (2014) investigated the structural modifications leading to changes in supramolecular aggregation of thiazolo[3,2-a]pyrimidines. Their research elucidated how varying substituents influence the intermolecular interaction patterns and packing features of these compounds, which is crucial for understanding their reactivity and interaction with biological targets (Nagarajaiah & Begum, 2014).

Biological Activities

The exploration of the biological activities of thiazolopyrimidine derivatives has revealed their potential in various therapeutic areas. For example, Suresh, Lavanya, and Rao (2016) synthesized a new series of thiazolopyrimidine derivatives and screened them for their antimicrobial activity, demonstrating significant efficacy against various microorganisms. This highlights the potential of thiazolopyrimidine derivatives as antimicrobial agents (Suresh, Lavanya, & Rao, 2016).

Moreover, research on the synthesis and pharmacological evaluation of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives by Maddila et al. (2012) included assessing their antioxidant, antibacterial, and antifungal activities, further illustrating the diverse biological applications of thiazolopyrimidine compounds (Maddila, Damu, Oseghe, Abafe, Rao, & Lavanya, 2012).